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Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of

catharanthine from the leaves of Catharanthus roseus using supercritical carbon dioxide (CO2)

fluid extraction (SFE). Catharanthine is a crucial terpenoid indole alkaloid and a key precursor

for the semi-synthesis of the potent anti-cancer drugs vinblastine and vincristine. Supercritical

CO2 extraction offers a green and efficient alternative to conventional solvent extraction

methods, providing high selectivity and preserving the thermolabile nature of the target

compound.

Introduction to Supercritical Fluid Extraction (SFE)
Supercritical fluid extraction is a separation technique that utilizes a fluid above its critical

temperature and pressure. In this state, the fluid exhibits properties of both a liquid and a gas,

allowing it to effuse through solids like a gas and dissolve materials like a liquid. Carbon dioxide

is the most commonly used supercritical fluid due to its mild critical point (31.1 °C and 73.8

bar), non-toxicity, non-flammability, and low cost.

For the extraction of polar molecules like catharanthine, the polarity of supercritical CO2 can be

enhanced by the addition of a small amount of a polar co-solvent, such as methanol or ethanol.

This modification significantly improves the solubility of the target alkaloid in the supercritical

fluid, leading to higher extraction yields.
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Data Presentation: Supercritical CO2 Extraction of
Catharanthine
The following tables summarize quantitative data from various studies on the supercritical CO2

extraction of catharanthine from Catharanthus roseus leaves.

Table 1: Optimal and Comparative SFE Parameters for Catharanthine Extraction

Pressure
(bar)

Temperat
ure (°C)

Co-
solvent

Co-
solvent
Conc.
(vol%)

Extractio
n Time
(min)

Catharant
hine
Yield/Rec
overy

Source

250 80 Methanol 6.6 40
100%

recovery
[1]

400 40 None -
Not

Specified
52% yield

300 60 Ethanol
2, 5, or 10

(w/w)

Not

Specified

92% more

efficient

than solid-

liquid

extraction

[2]

340 80

Methanol-

Triethylami

ne

18:2
Not

Specified

Improved

yield over

methanol

extraction

alone

150 40 None - 600
52% (w/w)

yield

Table 2: Comparison of SFE with Other Extraction Methods for Catharanthine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17654538/
https://www.researchgate.net/publication/315632469_Supercritical_Fluid_Extraction_of_Vinblastine_from_Catharanthus_roseus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction Method Key Parameters Catharanthine Yield Source

Supercritical Fluid

Extraction (SFE)

250 bar, 80°C, 6.6

vol% methanol, 40

min

100% recovery [1][3]

Negative-Pressure

Cavitation Extraction

(NPCE)

80% ethanol, -0.075

MPa, 3 cycles of 30

min

0.2843 mg/g DW [3]

Ultrasound-Assisted

Extraction (UAE)
Comparable to NPCE

Higher than

Maceration and Heat

Reflux

[3]

Maceration Extraction

(ME)

80% ethanol, 12 h,

room temperature

Lower than NPCE and

UAE
[3]

Heat Reflux Extraction

(HRE)

80% ethanol, 3 h,

80°C

Lower than NPCE and

UAE
[3]

Experimental Protocols
This section provides a detailed protocol for the supercritical CO2 extraction of catharanthine

based on optimized conditions reported in the literature.[1][3]

Materials and Equipment
Plant Material: Dried and finely powdered leaves of Catharanthus roseus.

Gases: Supercritical fluid grade CO2 (99.9% purity), Helium for instrument purging.

Co-solvent: HPLC grade methanol.

Supercritical Fluid Extractor: A system equipped with a high-pressure pump for CO2, a co-

solvent pump, an extraction vessel, a temperature-controlled oven, and a back-pressure

regulator.

Grinder/Mill: To powder the plant material.

Analytical Balance: For accurate weighing of the plant material.
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Collection Vials: For collecting the extract.

Analytical Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV

detector for quantification of catharanthine.

Standards: Catharanthine analytical standard.

Sample Preparation
Obtain high-quality, dried leaves of Catharanthus roseus.

Grind the leaves into a fine powder (e.g., 40-60 mesh) to increase the surface area for

extraction.

Store the powdered material in a cool, dry, and dark place until use.

Supercritical Fluid Extraction Protocol
Accurately weigh a specific amount of the powdered C. roseus leaves (e.g., 10 g) and load it

into the extraction vessel of the SFE system.

Seal the extraction vessel securely.

Heat the extraction vessel to the desired temperature (e.g., 80°C).

Pressurize the system with CO2 to the target pressure (e.g., 250 bar) using the high-

pressure pump.

Introduce the co-solvent (methanol) at the specified concentration (e.g., 6.6 vol%) into the

CO2 stream using the co-solvent pump.

Allow the system to equilibrate under static conditions for a short period (e.g., 10 minutes) to

ensure the supercritical fluid penetrates the plant matrix.

Initiate the dynamic extraction by continuously flowing the supercritical CO2-methanol

mixture through the extraction vessel for the desired duration (e.g., 40 minutes).
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The extract-laden supercritical fluid exits the vessel and passes through a back-pressure

regulator where the pressure is reduced.

As the pressure drops, the CO2 vaporizes, and the extracted catharanthine precipitates and

is collected in a collection vial.

After the extraction is complete, depressurize the system slowly and safely.

Collect the extract and store it appropriately for further analysis.

Quantification of Catharanthine by HPLC
Dissolve a known amount of the collected extract in a suitable solvent (e.g., methanol).

Prepare a series of standard solutions of catharanthine of known concentrations.

Analyze the extract and standard solutions using a validated HPLC method. A typical method

might use a C18 column with a mobile phase consisting of a mixture of acetonitrile and a

buffer at a specific flow rate, with detection at a wavelength where catharanthine absorbs

maximally (e.g., around 226 nm).

Construct a calibration curve from the peak areas of the standard solutions.

Determine the concentration of catharanthine in the extract by comparing its peak area to the

calibration curve.

Calculate the extraction yield as the mass of catharanthine extracted per mass of dried plant

material.

Mandatory Visualizations
Experimental Workflow for Supercritical CO2 Extraction
of Catharanthine
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Caption: Workflow for the supercritical CO2 extraction of catharanthine.
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Simplified Biosynthetic Pathway of Catharanthine
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Caption: Simplified biosynthetic pathway leading to catharanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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